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A Note to Researchers: The following application notes pertain to the use of IEICO-4F, a non-

fullerene acceptor, in the fabrication of organic solar cells and organic photodetectors. It is

important to clarify that IEICO-4F is a material utilized in organic electronics and not a

therapeutic agent. Therefore, the terms "delivery systems" and "formulations" are interpreted

within the context of device engineering, referring to active layer blend compositions and thin-

film deposition techniques, respectively.

Overview of IEICO-4F for Organic Photovoltaics
IEICO-4F is a low band-gap, non-fullerene acceptor (NFA) characterized by its A-D-A

(Acceptor-Donor-Acceptor) structure.[1] Its chemical name is 2,2'-((2Z,2'Z)-(((4,4,9,9-tetrakis(4-

hexylphenyl)-4,9-dihydro-sindaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(4-((2-

ethylhexyl)oxy)thiophene-5,2-diyl))bis(methanylylidene))bis(5,6-difluoro-3-oxo-2,3-dihydro-1H-

indene-2,1-diylidene))dimalononitrile.[1] A key feature of IEICO-4F is its strong absorption in

the near-infrared (NIR) region, with a maximum absorption around 860 nm, making it highly

suitable for applications in high-performance organic solar cells (OSCs) and panchromatic

organic photodetectors (OPDs).[1]
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IEICO-4F Formulations for High-Performance
Organic Solar Cells
The performance of IEICO-4F-based OSCs is highly dependent on the formulation of the active

layer, which typically consists of a blend of a donor polymer and IEICO-4F as the acceptor. The

choice of donor, the donor-to-acceptor (D:A) ratio, and the use of solvent additives are critical

parameters.

Recommended Donor Polymers:
PTB7-Th (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl][3-fluoro-2-

[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]): A widely used donor polymer that has

shown excellent performance when blended with IEICO-4F, leading to high power

conversion efficiencies (PCEs).[2][3]

PBDTTT-OFT: Another effective donor polymer for use with IEICO-4F.[4]

P3HT (Poly(3-hexylthiophene-2,5-diyl)): Can be used in ternary blend systems for OPDs.[1]

Quantitative Data on IEICO-4F Formulations and Device
Performance:
The following tables summarize the performance of organic solar cells fabricated with various

IEICO-4F formulations.

Table 1: Performance of PTB7-Th:IEICO-4F Binary and Ternary Blend Solar Cells
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Donor:Ac
ceptor(s)
(Ratio by
weight)

Solvent
Additive

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e(s)

PTB7-

Th:IEICO-

4F (1:1.5)

4% 1-

Chloronap

hthalene

(CN)

0.70 21.91 60 9.35 [5]

PTB7-

Th:IEICO-

4F

(Optimized

)

1-

Chloronap

hthalene

(CN)

0.71 27.3 66 12.8 [2][6]

PTB7-

Th:BIT-4F-

T:IEICO-4F

(0.9:0.1:1)

Not

Specified
- - - 14.0 [1]

PTB7-

Th:PC71B

M:IEICO-

4F

Not

Specified
0.71 25.90 73.20 13.53 [7]

Table 2: Performance of Other Donor:IEICO-4F Blend Solar Cells
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Donor:Ac
ceptor
(Ratio by
weight)

Solvent
Additive

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e(s)

PBDTTT-

OFT:IEICO

-4F

(Optimized

)

3% 1-

Chloronap

hthalene

(CN)

0.698 25.5 73.4 13.0 [4]

PTB7-

Th:IEBICO

-4F (1:1.2)

Not

Specified
- - - 10.63 [8]

PTB7-

Th:IEHICO

-4F (1:1.2)

Not

Specified
- - - 10.64 [8]

Experimental Protocols for Device Fabrication
(Delivery Systems)
The most common method for depositing the IEICO-4F active layer is solution processing,

typically via spin coating. The following protocol outlines a general procedure for fabricating an

inverted organic solar cell.

Materials and Reagents:
Indium Tin Oxide (ITO)-coated glass substrates

Detergent solution

Deionized water

Acetone

Isopropyl alcohol
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Zinc Oxide (ZnO) precursor solution (e.g., zinc acetate dihydrate in 2-methoxyethanol and

ethanolamine)

Donor Polymer (e.g., PTB7-Th)

IEICO-4F

Solvent (e.g., Chlorobenzene)

Solvent Additive (e.g., 1-Chloronaphthalene (CN) or 1,8-diiodooctane (DIO))

Molybdenum Oxide (MoO₃)

Silver (Ag)

Device Fabrication Workflow:
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Substrate Cleaning

Layer Deposition

Ultrasonic Bath:
Detergent

Ultrasonic Bath:
Deionized Water

Ultrasonic Bath:
Acetone

Ultrasonic Bath:
Isopropyl Alcohol

Plasma Cleaning

Spin Coat ZnO
(~35 nm)

Anneal ZnO

Spin Coat Active Layer
(e.g., PTB7-Th:IEICO-4F)

Thermal Evaporation:
MoO₃ (~10 nm)

Thermal Evaporation:
Ag (~100 nm)

Click to download full resolution via product page

Device Fabrication Workflow
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Detailed Protocol for an Inverted OSC:
Substrate Cleaning:

Clean ITO-coated glass substrates sequentially in an ultrasonic bath with detergent

solution, deionized water, acetone, and isopropyl alcohol for 20 minutes each.[2]

Dry the substrates with nitrogen gas and treat with oxygen plasma.[5]

Electron Transport Layer (ETL) Deposition:

Prepare a ZnO precursor solution.

Spin-coat the ZnO solution onto the cleaned ITO substrates (e.g., at 4000 rpm for 40 s) to

form a layer of approximately 35 nm.[5]

Anneal the ZnO-coated substrates at a specified temperature (e.g., 150°C for 10 minutes).

[5]

Active Layer Formulation and Deposition:

Prepare the active layer solution by dissolving the donor polymer (e.g., PTB7-Th) and

IEICO-4F in a solvent like chlorobenzene at a specific concentration (e.g., 25 mg/ml).[5]

The donor-to-acceptor ratio is a critical parameter to optimize (e.g., 1:1.5 by weight).[5]

Add a solvent additive, such as 1-chloronaphthalene (e.g., 4% by volume), to the solution

to optimize the blend morphology.[5]

Spin-coat the active layer solution onto the ZnO layer.

Hole Transport Layer (HTL) and Electrode Deposition:

Transfer the substrates to a thermal evaporator.

Deposit a thin layer of MoO₃ (e.g., 10 nm) as the hole transport layer.[5]

Deposit a layer of Ag (e.g., 100 nm) as the top electrode.[5]
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Device Architecture and Energy Level Diagram
The following diagrams illustrate a typical inverted device structure for an IEICO-4F based

organic solar cell and the corresponding energy level alignment, which is crucial for efficient

charge separation and transport.

Inverted Organic Solar Cell Structure

ITO (Anode)

ZnO (ETL)

PTB7-Th:IEICO-4F
(Active Layer)

MoO₃ (HTL)

Ag (Cathode)

Click to download full resolution via product page

Inverted Device Architecture
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Energy Level Diagram (eV)
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Energy Level Alignment
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Characterization of IEICO-4F Based Devices
After fabrication, it is essential to characterize the devices to evaluate their performance.

Current Density-Voltage (J-V) Measurement:
Use a solar simulator with a standard AM1.5G spectrum at 100 mW/cm² illumination.

Measure the J-V characteristics to determine the key photovoltaic parameters: open-circuit

voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion

efficiency (PCE).

External Quantum Efficiency (EQE) Measurement:
Measure the EQE spectrum to determine the device's efficiency at converting photons of

different wavelengths into charge carriers.

The integrated EQE spectrum should correspond to the Jsc value obtained from the J-V

measurement.

Morphological Characterization:
Techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy

(TEM) can be used to study the morphology of the active layer blend, which is crucial for

understanding device performance.[9]

By following these application notes and protocols, researchers can effectively utilize IEICO-4F
to fabricate high-performance organic solar cells and photodetectors. Optimization of the

formulation and fabrication process is key to achieving the best possible device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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